Cas no 1493205-46-1 (methyl 1-amino-4-ethylcycloheptane-1-carboxylate)
methyl 1-amino-4-ethylcycloheptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-amino-4-ethylcycloheptane-1-carboxylate
- Cycloheptanecarboxylic acid, 1-amino-4-ethyl-, methyl ester
-
- Inchi: 1S/C11H21NO2/c1-3-9-5-4-7-11(12,8-6-9)10(13)14-2/h9H,3-8,12H2,1-2H3
- InChI Key: ALTSLVDQAVEKPG-UHFFFAOYSA-N
- SMILES: C1(N)(C(OC)=O)CCCC(CC)CC1
Experimental Properties
- Density: 0.970±0.06 g/cm3(Predicted)
- Boiling Point: 262.7±23.0 °C(Predicted)
- pka: 7.72±0.40(Predicted)
methyl 1-amino-4-ethylcycloheptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1069913-0.05g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 0.05g |
$972.0 | 2023-10-28 | |
| Enamine | EN300-1069913-0.1g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 0.1g |
$1019.0 | 2023-10-28 | |
| Enamine | EN300-1069913-0.25g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 0.25g |
$1065.0 | 2023-10-28 | |
| Enamine | EN300-1069913-0.5g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 0.5g |
$1111.0 | 2023-10-28 | |
| Enamine | EN300-1069913-1.0g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1069913-2.5g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 2.5g |
$2268.0 | 2023-10-28 | |
| Enamine | EN300-1069913-5.0g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1069913-10.0g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1069913-1g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 1g |
$1157.0 | 2023-10-28 | |
| Enamine | EN300-1069913-5g |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate |
1493205-46-1 | 95% | 5g |
$3355.0 | 2023-10-28 |
methyl 1-amino-4-ethylcycloheptane-1-carboxylate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on methyl 1-amino-4-ethylcycloheptane-1-carboxylate
Methyl 1-Amino-4-Ethylcycloheptane-1-Carboxylate: A Comprehensive Overview
Methyl 1-amino-4-ethylcycloheptane-1-carboxylate, identified by the CAS number 1493205-46-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cycloheptane ring with an amino group and an ethyl substituent, making it a versatile molecule for various applications.
The molecular structure of methyl 1-amino-4-ethylcycloheptane-1-carboxylate consists of a seven-membered cycloheptane ring, with an amino group (-NH2) and an ethyl group (-CH2CH3) attached at positions 1 and 4, respectively. The carboxylate group (-COO-) is also present at position 1, which is further esterified with a methyl group. This configuration provides the molecule with both rigidity and flexibility, enabling it to participate in diverse chemical reactions and interactions.
Recent studies have highlighted the potential of methyl 1-amino-4-ethylcycloheptane-1-carboxylate in drug design and development. Its structural features make it a promising candidate for use as a building block in the synthesis of bioactive compounds. For instance, the amino group can act as a nucleophile in various substitution reactions, while the cycloheptane ring offers a rigid framework that can be modified to introduce additional functional groups.
In terms of synthesis, methyl 1-amino-4-ethylcycloheptane-1-carboxylate can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high yields and purity. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.
The applications of methyl 1-amino-4-ethylcycloheptane-1-carboxylate extend beyond pharmaceuticals. It has been explored for use in materials science, particularly in the development of advanced polymers and coatings. The molecule's ability to form hydrogen bonds and its compatibility with various polymerization techniques make it a valuable component in creating high-performance materials.
From an environmental perspective, researchers have investigated the biodegradability and eco-friendliness of methyl 1-amino-4-ethylcycloheptane-1-carboxylate. Studies suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental impact. This makes it an attractive option for sustainable chemical processes.
In conclusion, methyl 1-amino-4-ethylcycloheptane-1-carboxylate (CAS No. 1493205-46) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.
1493205-46-1 (methyl 1-amino-4-ethylcycloheptane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)